Cas no 19639-76-0 (Pyridine-N-oxide-d5)

Pyridine-N-oxide-d5 structure
Product name:Pyridine-N-oxide-d5
Pyridine-N-oxide-d5 Chemical and Physical Properties
Names and Identifiers
-
- Pyridine-d5, 1-oxide
- Pyridine-N-oxide-d5
- PYRIDINE-N-OXIDE-D5,WHITE SOLID
- d5-pyridine N-oxide
- deuterated pyridine N-oxide
- perdeuteropyridine N-oxide
- pyridine N-oxide-d5
- Pyridine-d5 N-oxide
- 2,3,4,5,6-pentadeuterio-1-oxidopyridin-1-ium
- PYRIDINE-D5 N-OXIDE, 98 ATOM % D
- 19639-76-0
- J-012690
- DTXSID00584118
- 1-Oxo(~2~H_5_)-1lambda~5~-pyridine
- Pyridine-d5, 1-oxide; Pyridine-d5 N-oxide; Pyridine-N-oxide-d5
-
- Inchi: InChI=1S/C5H5NO/c7-6-4-2-1-3-5-6/h1-5H/i1D,2D,3D,4D,5D
- InChI Key: ILVXOBCQQYKLDS-RALIUCGRSA-N
- SMILES: [2H]C1C([2H])=C([2H])[N+]([O-])=C([2H])C=1[2H]
Computed Properties
- Exact Mass: 100.06800
- Monoisotopic Mass: 100.068497513g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 50
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.5Ų
- XLogP3: nothing
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Light brown crystals
- Melting Point: 61-65 °C(lit.)
- Boiling Point: 270 °C(lit.)
- Flash Point: 143 °C
- PSA: 25.46000
- LogP: 1.11510
- Solubility: Not determined
Pyridine-N-oxide-d5 Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | P991637-5g |
Pyridine-N-oxide-d5 |
19639-76-0 | 5g |
$ 454.00 | 2023-09-06 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 520543-1G |
Pyridine-N-oxide-d5 |
19639-76-0 | 1g |
¥1565.17 | 2023-12-05 | ||
TRC | P991637-250mg |
Pyridine-N-oxide-d5 |
19639-76-0 | 250mg |
$ 69.00 | 2023-09-06 | ||
TRC | P991637-1g |
Pyridine-N-oxide-d5 |
19639-76-0 | 1g |
$ 127.00 | 2023-09-06 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-212606-1 g |
Pyridine-N-oxide-d5, |
19639-76-0 | 1g |
¥14,440.00 | 2023-07-10 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-212606-1g |
Pyridine-N-oxide-d5, |
19639-76-0 | 1g |
¥14440.00 | 2023-09-05 |
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